Cas no 113327-82-5 (Benzene, (3-cyclopropylidenebutyl)-)

113327-82-5 structure
Product name:Benzene, (3-cyclopropylidenebutyl)-
Benzene, (3-cyclopropylidenebutyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, (3-cyclopropylidenebutyl)-
- 3-cyclopropylidenebutylbenzene
- DTXSID10453780
- 113327-82-5
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- Inchi: InChI=1S/C13H16/c1-11(13-9-10-13)7-8-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3
- InChI Key: IDUKVGJPVVRNQY-UHFFFAOYSA-N
- SMILES: CC(=C1CC1)CCC2=CC=CC=C2
Computed Properties
- Exact Mass: 172.12528
- Monoisotopic Mass: 172.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, (3-cyclopropylidenebutyl)- Related Literature
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Kevin MacVittie,Jan Halámek,Vladimir Privman,Evgeny Katz Chem. Commun., 2013,49, 6962-6964
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Hidemasa Hikawa,Hirokazu Imamura,Shoko Kikkawa,Isao Azumaya Green Chem., 2018,20, 3044-3049
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Ningzi Luo,Ying Lan,Ruiren Tang,Lei He,Lian Duan Chem. Commun., 2016,52, 14466-14469
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4. A bulky silyl shift-directed synthesis of a silyl-linked amidinate-amidine and its Zr(iv) complex†Hong-Bo Tong,Min Li,Sheng-Di Bai,Shi-Fang Yuan,Jian-Bin Chao,Shuping Huang,Dian-Sheng Liu Dalton Trans., 2011,40, 4236-4241
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J. T. A. Gilmour,N. Gaston Phys. Chem. Chem. Phys., 2020,22, 4051-4058
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